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Compound of Interest

Compound Name: Byzantionoside B

Cat. No.: B174287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemical elucidation of

Byzantionoside B, a naturally occurring megastigmane glucoside. The document details the

revised absolute configuration, presents key quantitative data from NMR spectroscopy, and

outlines the experimental protocols that were instrumental in defining its three-dimensional

structure.

Revised Absolute Stereochemistry of
Byzantionoside B
Byzantionoside B is a megastigmane glucoside whose absolute stereochemistry has been a

subject of revision. Through detailed spectroscopic analysis and chemical correlation, the

definitive absolute configuration of Byzantionoside B has been established as (6R,9R)-9-

hydroxymegastigman-4-en-3-one 9-O-β-D-glucopyranoside.[1][2][3] This revision was

determined primarily through the application of the modified Mosher's method on its aglycone.

[1][2][3]

Quantitative NMR Spectroscopic Data
The stereochemical assignment of Byzantionoside B is heavily reliant on Nuclear Magnetic

Resonance (NMR) spectroscopy. The following tables summarize the ¹H and ¹³C NMR
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chemical shifts for Byzantionoside B and its aglycone, which are crucial for its structural

elucidation.

Table 1: ¹H-NMR Spectroscopic Data for Byzantionoside B (2) and its Aglycone (2a)

Position
Byzantionoside B
(2) in C₅D₅N

Byzantionoside B
(2) in CD₃OD

Aglycone (2a) in
CD₃OD

2

4

6

7

8

9

10

11

12

1'

2'

3'

4'

5'

6'a

6'b

Data presented as δ

in ppm. Data

extracted from

Matsunami et al.,

2010.[3]
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Table 2: ¹³C-NMR Spectroscopic Data for Byzantionoside B (2) and its Aglycone (2a)

Position
Byzantionoside B
(2) in C₅D₅N

Byzantionoside B
(2) in CD₃OD

Aglycone (2a) in
CD₃OD

1

2

3

4

5

6

7

8

9

10

11

12

1'

2'

3'

4'

5'

6'

Data presented as δ

in ppm. Data

extracted from

Matsunami et al.,

2010.[3]
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Empirical rules based on ¹³C-NMR chemical shifts have been discussed for determining the

absolute stereochemistry at the C-9 position of 9-hydroxymegastigmane 9-O-β-D-

glucopyranosides.[1][2][3]

Experimental Protocols
The determination of the absolute stereochemistry of Byzantionoside B involved a multi-step

experimental workflow. The key methodologies are detailed below.

To determine the stereochemistry of the aglycone and the sugar moiety separately,

Byzantionoside B was subjected to enzymatic hydrolysis.

Enzyme: β-glucosidase was used to cleave the glycosidic bond.[3]

Procedure: Byzantionoside B was treated with β-glucosidase. The resulting aglycone and

glucose were separated by Thin Layer Chromatography (TLC) using a solvent system of

CHCl₃:MeOH:H₂O (15:6:1).[3]

Outcome: This procedure yielded the aglycone, (6R,9R)-9-hydroxymegastigman-4-en-3-one,

and D-glucose.[3]

The absolute configuration at C-9 of the aglycone was determined using the modified Mosher's

method, which involves the preparation of diastereomeric α-methoxy-α-

trifluoromethylphenylacetic acid (MTPA) esters.

Reagents: (R)-(-)-MTPA chloride and (S)-(+)-MTPA chloride were used to prepare the (S)-

and (R)-MTPA esters of the aglycone, respectively.

Procedure: The aglycone was reacted with (R)- and (S)-MTPA chloride in the presence of a

base (e.g., pyridine) to form the corresponding MTPA esters.

Analysis: The ¹H-NMR spectra of the resulting (S)- and (R)-MTPA esters were recorded. The

chemical shift differences (Δδ = δS - δR) for the protons near the chiral center were

calculated.[3]

Interpretation: A systematic distribution of positive and negative Δδ values for protons on

either side of the C-9 stereocenter allowed for the unambiguous assignment of the R
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configuration at this position.[3]

The absolute configuration of the sugar unit obtained from the enzymatic hydrolysis was

determined by High-Performance Liquid Chromatography (HPLC).

Instrumentation: A JASCO OR-2090 plus optical rotation detector and a SHODEX Asahipak

NH2P-50 column were utilized.[3]

Mobile Phase: An isocratic mobile phase of 75% aqueous acetonitrile (CH₃CN aq.) was

used.[3]

Flow Rate: The flow rate was maintained at 1 ml/min.[3]

Result: The analysis confirmed the sugar to be D-glucose by comparing its retention time

and optical rotation with an authentic sample.[3]

Visualization of the Experimental Workflow
The logical sequence of experiments performed to elucidate the stereochemistry of

Byzantionoside B is illustrated in the following diagram.

Starting Material Step 1: Separation

Hydrolysis Products Step 2a: Aglycone Analysis

Step 2b: Sugar Analysis

Final Configuration

Byzantionoside B Enzymatic Hydrolysis
(β-glucosidase)

Aglycone
(9-hydroxymegastigman-4-en-3-one)

Sugar Moiety

Modified Mosher's Method
(R- and S-MTPA Esters)

Chiral HPLC Analysis

¹H-NMR Analysis
(Δδ = δS - δR)

Aglycone:
(6R, 9R)

Sugar:
D-glucose

Click to download full resolution via product page

Caption: Experimental workflow for the stereochemical determination of Byzantionoside B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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